(3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone

• IUPAC Name: (3-methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C11H13F3N2O2/c1-7-5-9(18-15-7)10(17)16-4-2-3-8(6-16)11(12,13)14/h5,8H,2-4,6H2,1H3
• InChI Key: MQGUKTJHJWYNNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N2CCCC(C2)C(F)(F)F
• Molecular Formula: C11H13F3N2O2
• Molecular Weight: 262.23 g/mol

Description

(3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone, also known as JNJ-40411813, is a chemical compound that has gained attention in the scientific research community due to its potential applications in the field of neuroscience.

Mechanism of Action

(3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone acts as a positive allosteric modulator of the alpha-7 nicotinic acetylcholine receptor, which is involved in cognitive processes such as learning and memory. By enhancing the activity of this receptor, (3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone may improve cognitive function in individuals with cognitive disorders.
Biochemical and Physiological Effects:
Studies have shown that (3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone can improve memory and learning in animal models, and may have potential therapeutic effects in individuals with cognitive disorders. It has also been shown to have a low toxicity profile, making it a safe compound for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of (3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone is its low toxicity profile, which makes it a safe compound for use in laboratory experiments. However, one limitation is that it has only been studied in animal models, and further research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on (3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone, including studying its efficacy and safety in human trials, investigating its potential therapeutic effects in individuals with cognitive disorders, and exploring its potential applications in other areas of neuroscience research. Additionally, further research is needed to fully understand the mechanism of action of (3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone and its effects on the brain.

Synthesis Methods

The synthesis of (3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone involves several steps, including the reaction of 3-methyl-5-amino-1,2-oxazole with trifluoromethylpiperidine-3-carboxylic acid, followed by the addition of thionyl chloride and methanol. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

(3-Methyl-1,2-oxazol-5-yl)-[3-(trifluoromethyl)piperidin-1-yl]methanone has been studied for its potential applications in the field of neuroscience, particularly in the treatment of cognitive disorders such as Alzheimer's disease. It has been shown to have a positive effect on memory and learning in animal models, making it a promising candidate for further research in this area.